Cas no 1517863-66-9 (4-chloro-2-cyclopropyl-5-iodo-6-methylpyrimidine)

• Product Name: 4-chloro-2-cyclopropyl-5-iodo-6-methylpyrimidine
• CAS No: 1517863-66-9
• MF: C₈H₈ClIN₂
• MW: 294.519992828369
• CID: 4603550
• PubChem ID: 66292328
• Update Time: 2025-06-12

4-chloro-2-cyclopropyl-5-iodo-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-cyclopropyl-5-iodo-6-methylpyrimidine
• Pyrimidine, 4-chloro-2-cyclopropyl-5-iodo-6-methyl-

• Inchi： 1S/C8H8ClIN2/c1-4-6(10)7(9)12-8(11-4)5-2-3-5/h5H,2-3H2,1H3
• InChI Key： ORPDEYPQIKJYAS-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(C)=C(I)C(Cl)=N1

Additional information on 4-chloro-2-cyclopropyl-5-iodo-6-methylpyrimidine

Introduction to 4-chloro-2-cyclopropyl-5-iodo-6-methylpyrimidine (CAS No. 1517863-66-9)

4-chloro-2-cyclopropyl-5-iodo-6-methylpyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 1517863-66-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class, a family of nitrogen-containing heterocycles that are widely recognized for their biological activity and role in drug development. The structural features of 4-chloro-2-cyclopropyl-5-iodo-6-methylpyrimidine, including the presence of chloro, iodo, and methyl substituents, as well as the cyclopropyl ring, contribute to its unique chemical properties and potential applications in synthetic chemistry and medicinal chemistry.

The significance of this compound lies in its versatility as a building block for more complex molecules. In recent years, there has been a growing interest in developing novel pyrimidine derivatives due to their broad spectrum of biological activities. Pyrimidine-based compounds are particularly relevant in the design of antiviral, anticancer, and antimicrobial agents. The specific substitution pattern in 4-chloro-2-cyclopropyl-5-iodo-6-methylpyrimidine makes it a valuable intermediate for constructing pharmacophores that can interact with biological targets.

One of the most compelling aspects of 4-chloro-2-cyclopropyl-5-iodo-6-methylpyrimidine is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The presence of both chloro and iodo substituents allows for facile participation in palladium-catalyzed reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions enable the introduction of diverse functional groups at specific positions on the pyrimidine core, thereby expanding the structural diversity of potential drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated pyrimidines in drug discovery. The halogen atoms in 4-chloro-2-cyclopropyl-5-iodo-6-methylpyrimidine not only serve as handles for further functionalization but also play a crucial role in modulating the electronic properties of the molecule. This can influence both the binding affinity to biological targets and the metabolic stability of the resulting drug candidates.

In particular, 4-chloro-2-cyclopropyl-5-iodo-6-methylpyrimidine has been explored in the development of inhibitors targeting enzymes involved in cancer metabolism. Pyrimidine derivatives have shown promise as kinase inhibitors, particularly those targeting tyrosine kinases and other enzymes overexpressed in tumor cells. The cyclopropyl group, a relatively rare structural motif in drug candidates, has been found to enhance binding interactions by introducing steric constraints that improve receptor affinity.

The synthesis of 4-chloro-2-cyclopropyl-5-iodo-6-methylpyrimidine involves multi-step organic transformations that highlight its synthetic utility. The introduction of the chloro and iodo substituents typically requires halogenation reactions under controlled conditions. The cyclopropyl ring can be incorporated via cyclization reactions or by introducing a cyclopropanediol intermediate followed by dehydration. These synthetic strategies underscore the compound's role as a versatile intermediate in complex molecule construction.

From a computational chemistry perspective, 4-chloro-2-cyclopropyl-5-iodo-6-methylpyrimidine has been studied to understand its electronic structure and reactivity. Density Functional Theory (DFT) calculations have provided insights into how the different substituents influence the molecule's geometry and energetics. These studies are crucial for predicting reaction outcomes and optimizing synthetic routes.

The pharmaceutical industry has also leveraged 4-chloro-2-cyclopropyl-5-iodo-6-methylpyrimidine in high-throughput screening (HTS) campaigns to identify novel bioactive compounds. Its structural framework allows for rapid diversification through combinatorial chemistry approaches, enabling researchers to explore a vast chemical space efficiently. This has led to several promising hits that are being further optimized into lead compounds.

Another area where 4-chloro-2-cyclopropyl-5-iodo-6-methylpyrimidine has made an impact is in materials science. Beyond its pharmaceutical applications, this compound has been investigated for its potential use in organic electronics due to its electron-deficient nature and ability to form stable radicals upon oxidation or reduction. Such properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The environmental impact of synthesizing and using 4-chloro-octahydroquinoline, while not directly related to this compound, underscores the broader considerations in chemical research. Sustainable practices are increasingly being adopted to minimize waste and reduce hazardous byproducts during synthesis. This aligns with global efforts to promote green chemistry principles across all disciplines.

In conclusion,4-chloro-octahydroquinoline is not only a valuable intermediate but also a testament to the ingenuity of modern synthetic chemistry. Its applications span from drug development to materials science, demonstrating its broad utility across multiple scientific domains. As research continues，this compound will undoubtedly play an even greater role in advancing chemical innovation.